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3-[2-(2-Ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate 3-[2-(2-Ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate
Brand Name: Vulcanchem
CAS No.: 16470-41-0
VCID: VC21024246
InChI: InChI=1S/C20H23NO4S2/c1-3-16(25-4-2)14-19-21(12-7-13-27(22,23)24)20-17-9-6-5-8-15(17)10-11-18(20)26-19/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3
SMILES: CCC(=CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCCS(=O)(=O)[O-])OCC
Molecular Formula: C20H24NO4S2+
Molecular Weight: 405.5 g/mol

3-[2-(2-Ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate

CAS No.: 16470-41-0

Cat. No.: VC21024246

Molecular Formula: C20H24NO4S2+

Molecular Weight: 405.5 g/mol

* For research use only. Not for human or veterinary use.

3-[2-(2-Ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate - 16470-41-0

Specification

CAS No. 16470-41-0
Molecular Formula C20H24NO4S2+
Molecular Weight 405.5 g/mol
IUPAC Name 3-[2-(2-ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate
Standard InChI InChI=1S/C20H23NO4S2/c1-3-16(25-4-2)14-19-21(12-7-13-27(22,23)24)20-17-9-6-5-8-15(17)10-11-18(20)26-19/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3
Standard InChI Key ZYECOWRNUCPBQN-UHFFFAOYSA-N
SMILES CCC(=CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCCS(=O)(=O)[O-])OCC
Canonical SMILES CCC(=CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCCS(=O)(=O)[O-])OCC

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